Cas no 691868-63-0 (2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol)

• Product Name: 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol
• CAS No: 691868-63-0
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 5027367
• Update Time: 2025-09-28

2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol
• 5-[(benzenesulfonyl)methyl]-2-methylpyrazolo[1,5-a]pyrimidin-7-ol
• MLS000736369
• HMS2640N08
• SMR000338319
• 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol

• Inchi： 1S/C14H13N3O3S/c1-10-7-13-15-11(8-14(18)17(13)16-10)9-21(19,20)12-5-3-2-4-6-12/h2-8,16H,9H2,1H3
• InChI Key： QEBBWTLJCUOVLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=CC(N2C(C=C(C)N2)=N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 649
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2

Additional information on 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol

Introduction to 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 691868-63-0) and Its Emerging Applications in Chemical Biology

2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 691868-63-0) is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and promising biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse biological functions, including anticancer, anti-inflammatory, and antimicrobial properties. The presence of a methyl group at the 2-position and a phenylsulfonyl moiety at the 5-position introduces specific interactions with biological targets, making it a valuable scaffold for drug discovery and medicinal chemistry.

The phenylsulfonyl substituent in particular plays a crucial role in modulating the electronic properties of the molecule, enhancing its binding affinity to proteins and enzymes. This feature has been exploited in the design of inhibitors targeting key enzymes involved in metabolic pathways and signal transduction. Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents.

One of the most compelling aspects of 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol is its ability to interact with proteins through multiple binding modes. This polyvalent interaction is critical for achieving high specificity and efficacy in drug design. Computational studies have demonstrated that the compound can form stable hydrogen bonds and π-stacking interactions with residues in target proteins, which is essential for its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The structural flexibility of 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol allows for further modifications to optimize its pharmacokinetic properties and target specificity.

Moreover, the compound has been investigated for its role in modulating cell signaling pathways relevant to neurodegenerative diseases. Preliminary experiments suggest that it can interfere with aberrant signaling cascades associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier remains an area of active research, but early findings are encouraging.

The synthesis of 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol presents unique challenges due to its complex structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and multi-step functionalization, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural diversification.

Another exciting application of this compound lies in its potential as an antimicrobial agent. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Preliminary screening assays have shown that 2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol exhibits inhibitory activity against certain bacterial strains, suggesting its utility in combating infections caused by multidrug-resistant organisms.

The compound's interaction with nucleic acids has also been explored as a potential therapeutic strategy for cancer treatment. By modulating DNA replication or transcription processes, it may induce apoptosis or inhibit cell proliferation in cancer cells. Further research is needed to elucidate these mechanisms fully.

In conclusion,2-Methyl-5-[(phenylsulfonyl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 691868-63-0) represents a promising candidate for drug discovery due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including oncology, neurology, and infectious diseases. Continued investigation into its pharmacological properties will likely uncover new opportunities for therapeutic intervention.